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Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B15554548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic enrichment and purity of

Palmitic acid-d4, a deuterated analog of the ubiquitous saturated fatty acid, palmitic acid. This

stable isotope-labeled compound serves as a critical tracer in metabolic research and as an

internal standard for mass spectrometry-based quantification of lipids. Understanding its

isotopic distribution and chemical purity is paramount for accurate experimental design and

data interpretation in drug development and various scientific fields.

Quantitative Data on Isotopic Enrichment and Purity
The isotopic enrichment and chemical purity of Palmitic acid-d4 are determined using

sophisticated analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-

MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. While the exact isotopic

distribution can vary slightly between synthetic batches, a representative analysis is presented

below. The chemical purity of commercially available Palmitic acid-d4 is typically high, often

exceeding 98%.[1][2][3]

Table 1: Representative Isotopic Distribution of Palmitic Acid-d4
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Isotopologue Abbreviation
Representative Abundance
(%)

Palmitic acid-d0 d0 < 0.1

Palmitic acid-d1 d1 < 0.5

Palmitic acid-d2 d2 < 1.0

Palmitic acid-d3 d3 < 2.0

Palmitic acid-d4 d4 > 96.5

Note: The data in this table is representative. For precise isotopic distribution, refer to the

Certificate of Analysis provided by the manufacturer for a specific lot. A Certificate of Analysis

for a similar deuterated fatty acid, Palmitic Acid-d3, shows an isotopic purity of >95% with the

following distribution: d0 = 0.00%, d1 = 0.00%, d2 = 0.27%, d3 = 99.73%.[4]

Table 2: Chemical Purity and Physical Properties of Palmitic Acid-d4

Parameter Specification

Chemical Purity (by GC-MS) ≥ 98%[1][2]

Molecular Formula C₁₆H₂₈D₄O₂

Molecular Weight 260.45 g/mol [1]

CAS Number 75736-49-1[1]

Experimental Protocols for Analysis
Accurate determination of isotopic enrichment and purity requires robust and validated

analytical methods. The following sections detail standardized protocols for the analysis of

Palmitic acid-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isotopic Enrichment and Purity
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GC-MS is the gold standard for determining the isotopic distribution and chemical purity of fatty

acids. The analysis is typically performed on the fatty acid methyl ester (FAME) derivative to

improve volatility and chromatographic performance.

2.1.1. Derivatization to Fatty Acid Methyl Ester (FAME)

Sample Preparation: Accurately weigh approximately 1 mg of Palmitic acid-d4 into a glass

reaction vial.

Esterification: Add 1 mL of 2% methanolic sulfuric acid (or Boron Trifluoride-Methanol

solution).

Reaction: Cap the vial and heat at 60°C for 30 minutes.

Extraction: After cooling to room temperature, add 1 mL of n-hexane and 0.5 mL of water.

Vortex thoroughly.

Phase Separation: Centrifuge to separate the layers and carefully transfer the upper hexane

layer containing the FAME to a clean vial for GC-MS analysis.

2.1.2. GC-MS Instrumental Parameters
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Parameter Recommended Setting

Gas Chromatograph

Column
DB-23, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent polar capillary column)

Injection Volume 1 µL

Injector Temperature 250°C

Injection Mode Splitless

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program

Initial temperature of 100°C, hold for 2 min,

ramp at 10°C/min to 200°C, then ramp at

5°C/min to 240°C and hold for 5 min.[5]

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Analyzer Quadrupole or Ion Trap

Scan Range m/z 50-400

Data Acquisition Full Scan and/or Selected Ion Monitoring (SIM)

2.1.3. Data Analysis

Chemical Purity: Determined by calculating the peak area percentage of the Palmitic acid-d4

FAME relative to all other detected peaks in the total ion chromatogram.

Isotopic Enrichment: The mass spectrum of the Palmitic acid-d4 FAME peak is analyzed to

determine the relative abundances of the molecular ions corresponding to the d0, d1, d2, d3,

and d4 species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Integrity and Purity
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¹H and ¹³C NMR spectroscopy are powerful non-destructive techniques used to confirm the

chemical structure, assess the location of deuterium labeling, and determine chemical purity.

2.2.1. Sample Preparation

Dissolve 5-10 mg of Palmitic acid-d4 in approximately 0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% tetramethylsilane (TMS) as an internal standard.

2.2.2. NMR Instrumental Parameters

Parameter ¹H NMR ¹³C NMR

Spectrometer Frequency ≥ 400 MHz ≥ 100 MHz

Solvent CDCl₃ CDCl₃

Temperature 25°C 25°C

Pulse Sequence zg30 (or equivalent)
zgpg30 (or equivalent with

proton decoupling)

Number of Scans 16 1024

Relaxation Delay 2 s 2 s

Spectral Width 12 ppm 220 ppm

2.2.3. Data Analysis

Structural Confirmation: The chemical shifts and coupling patterns in the ¹H and ¹³C NMR

spectra are compared with those of unlabeled palmitic acid and known literature values to

confirm the correct chemical structure.[6][7] The absence or significant reduction of proton

signals at the deuterated positions confirms the location of the deuterium labels.[8]

Chemical Purity: Quantitative NMR (qNMR) can be used to determine the absolute purity by

integrating the signal of a known proton in the analyte against the signal of a certified internal

standard.
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Biological Signaling Pathways Involving Palmitic
Acid
Palmitic acid is not only a key metabolite but also a signaling molecule implicated in various

cellular processes and pathologies. Its deuterated counterpart, Palmitic acid-d4, is instrumental

in tracing its metabolic fate and elucidating its role in these pathways.

Palmitic Acid-Induced Reactive Oxygen Species (ROS)
Production
Excess palmitic acid can lead to cellular stress and the generation of reactive oxygen species

(ROS), which are implicated in various diseases.[9][10]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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